Cas no 180305-29-7 (Benzoic acid, 3-(3,3-dimethyl-1-butynyl)-)

• Product Name: Benzoic acid, 3-(3,3-dimethyl-1-butynyl)-
• CAS No: 180305-29-7
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 1371143
• PubChem ID: 68845299
• Update Time: 2025-04-20

Benzoic acid, 3-(3,3-dimethyl-1-butynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3,3-dimethyl-1-butynyl)-
• 3-(3,3-dimethylbut-1-yn-1-yl)benzoic acid
• DB-303793
• SCHEMBL3934628
• 180305-29-7
• AKOS040817061
• F2167-6600

• Inchi： 1S/C13H14O2/c1-13(2,3)8-7-10-5-4-6-11(9-10)12(14)15/h4-6,9H,1-3H3,(H,14,15)
• InChI Key： SQEVBZPNKSXKAU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C#CC(C)(C)C)=O

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3